Cas no 64095-07-4 (ethyl 4-hydroxy-3-methoxy-5-nitro-benzoate)

• Product Name: ethyl 4-hydroxy-3-methoxy-5-nitro-benzoate
• CAS No: 64095-07-4
• MF: C₁₀H₁₁NO₆
• MW: 241.197443246841
• CID: 1669565
• PubChem ID: 44203157
• Update Time: 2025-04-21

ethyl 4-hydroxy-3-methoxy-5-nitro-benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-hydroxy-3-methoxy-5-nitro-benzoate
• LogP
• ethyl 4-hydroxy-3-methoxy-5-nitrobenzoate
• SCHEMBL309910
• IANOLSCYJOAKSI-UHFFFAOYSA-N
• ethyl 4-hydroxy-3-(methyloxy)-5-nitrobenzoate
• Benzoic acid, 4-hydroxy-3-methoxy-5-nitro-, ethyl ester
• DTXSID20657878
• DA-04093
• 64095-07-4

• Inchi： 1S/C10H11NO6/c1-3-17-10(13)6-4-7(11(14)15)9(12)8(5-6)16-2/h4-5,12H,3H2,1-2H3
• InChI Key： IANOLSCYJOAKSI-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C(=O)OCC)C=1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 241.05863
• Monoisotopic Mass: 241.05863707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 98.9